![molecular formula C9H10ClNO2 B2755491 Methyl 4-amino-3-chloro-2-methylbenzoate CAS No. 1379314-33-6](/img/structure/B2755491.png)
Methyl 4-amino-3-chloro-2-methylbenzoate
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Overview
Description
“Methyl 4-amino-3-chloro-2-methylbenzoate” is a chemical compound with the molecular formula C9H10ClNO2 . It is a solid substance and has a molecular weight of 199.64 .
Molecular Structure Analysis
The molecular structure of “this compound” is represented by the InChI code: 1S/C9H10ClNO2/c1-5-6 (9 (12)13-2)3-4-7 (11)8 (5)10/h3-4H,11H2,1-2H3 . This code provides a unique representation of the molecule’s structure.Physical And Chemical Properties Analysis
“this compound” is a solid substance . It is stored at room temperature . .Scientific Research Applications
Crystallographic Analysis
Methyl 4-isonicotinamidobenzoate monohydrate, synthesized from a reaction involving methyl 4-aminobenzoate, is a compound of interest in crystallography. Its relatively planar structure, where the pyridine ring inclines slightly to the benzene ring, and the formation of a double-chain ribbon-like structure through intermolecular hydrogen bonds, showcase its potential in studying molecular interactions and crystal packing (Yang Zhang & Xiaoqiu Zhao, 2010).
Chemical Synthesis and Analysis
In chemical synthesis, Methyl 4-amino-3-chloro-2-methylbenzoate's derivatives are vital. For instance, its role in the synthesis of chlorinated analogues of 3-amino-5-hydroxybenzoic acid, crucial for antibiotic biosynthesis, highlights its significance in developing new pharmaceuticals (A. Becker, 1984). Additionally, the study of methyl 4-hydroxybenzoate (methyl paraben) provides insights into its antimicrobial properties and its application as a preservative, emphasizing the importance of such derivatives in pharmaceutical and cosmetic industries (Abeer A. Sharfalddin et al., 2020).
Materials Science and Polymers
The synthesis of compounds with oligothiophene groups demonstrates the application of this compound derivatives in materials science, especially in creating polymers with specific optical properties. These polymers, which exhibit controlled polymerization and interesting emission characteristics, have potential applications in electronic devices and materials engineering (Koji Takagi et al., 2013).
Antimicrobial and Medicinal Chemistry
The synthesis and biological evaluation of various derivatives indicate their utility as antimitotic agents and tubulin inhibitors, showcasing their potential in cancer therapy and as antimicrobial agents. These findings underscore the importance of this compound derivatives in developing new therapeutic agents (R. Romagnoli et al., 2008).
Safety and Hazards
The compound is labeled with the GHS07 pictogram, indicating that it can cause certain health hazards . The hazard statements associated with it are H303, H315, H319, and H335 . These codes indicate that the compound may be harmful if swallowed, causes skin irritation, causes serious eye irritation, and may cause respiratory irritation .
Mechanism of Action
Target of Action
Methyl 4-amino-3-chloro-2-methylbenzoate is an organic compound with potential medicinal activity
Mode of Action
It is known to exhibit biological activity, including antibacterial and antiviral effects
Biochemical Pathways
Given its reported antibacterial and antiviral activities , it may interfere with the biochemical pathways essential for the survival and replication of bacteria and viruses.
Result of Action
Given its reported antibacterial and antiviral activities , it can be inferred that it may inhibit the growth or replication of bacteria and viruses at the molecular and cellular levels.
Action Environment
Like many other organic compounds, its stability and activity might be influenced by factors such as temperature, ph, and the presence of other chemicals .
properties
IUPAC Name |
methyl 4-amino-3-chloro-2-methylbenzoate |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H10ClNO2/c1-5-6(9(12)13-2)3-4-7(11)8(5)10/h3-4H,11H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NVUPMWDKEAFYSG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC(=C1Cl)N)C(=O)OC |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H10ClNO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
199.63 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1379314-33-6 |
Source
|
Record name | methyl 4-amino-3-chloro-2-methylbenzoate | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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